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Welcome to the Technical Support Center for Entellan mounting medium. This guide provides

troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists,

and drug development professionals optimize the viscosity of Entellan for various tissue types

and experimental needs.

Frequently Asked Questions (FAQs)
Q1: What is the standard viscosity of Entellan?

A1: The viscosity of Entellan varies depending on the specific formulation. "Entellan new" has

a viscosity range of 250-600 mPa·s, while the classic "Entellan" formulation has a lower

viscosity of 60-100 mPa·s.[1][2] A third formulation, "Entellan new for cover slipper," is

specifically designed for automated systems with a viscosity of 500-600 mPa·s.

Q2: Why is adjusting the viscosity of Entellan important?

A2: Adjusting the viscosity of Entellan is crucial for achieving high-quality, artifact-free slide

preparations. The optimal viscosity depends on the thickness and type of the tissue section.

Improper viscosity can lead to issues such as the formation of air bubbles, uneven spreading of

the mounting medium, and retraction from the edges of the coverslip.[3][4]

Q3: How can I adjust the viscosity of Entellan?
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A3: If Entellan becomes too viscous, it can be thinned by adding a small amount of xylene.[5]

It is important to add the xylene incrementally and mix thoroughly until the desired consistency

is achieved.

Q4: What are the ideal characteristics of a mounting medium like Entellan?

A4: An ideal mounting medium should be colorless, transparent, and have a refractive index

close to that of glass (approximately 1.5) to ensure optical clarity. It should not cause the stain

to fade or diffuse, should harden relatively quickly without shrinking or cracking, and should

protect the tissue section from physical damage and chemical changes over time.[3][6][7]

Troubleshooting Guide
This section addresses common problems encountered during the mounting process related to

Entellan viscosity.
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Problem Possible Cause Suggested Solution

Air bubbles under the coverslip

High Viscosity: The mounting

medium is too thick to flow

evenly and displace all the air.

Add a small amount of xylene

to the Entellan to lower its

viscosity. Mix well before

application. A lower viscosity

medium is less likely to trap air.

[8]

Incorrect Coverslipping

Technique: Placing the

coverslip down flat can trap air.

Place one edge of the

coverslip onto the slide first

and slowly lower the other side

at an angle to allow air to

escape.[9][10]

Mounting medium retraction

from the coverslip edges

Low Viscosity: The mounting

medium is too thin and pulls

back from the edges as it

dries.

Allow the thinned Entellan to

thicken slightly by leaving the

cap loosely open in a fume

hood for a short period,

monitoring the consistency. For

certain applications, a higher

viscosity may be necessary to

prevent retraction.[3][4]

Insufficient Amount of Medium:

Not enough mounting medium

was applied to fill the space

under the coverslip.

Apply a sufficient amount of

Entellan to ensure the entire

area under the coverslip will be

filled.[3]

Difficulty mounting thick tissue

sections

Low Viscosity: A thin mounting

medium may not adequately

infiltrate and support a thick

tissue section, potentially

leading to air gaps.

Use Entellan with its standard,

higher viscosity or a slightly

thickened formulation to

ensure complete embedding of

the tissue.

Uneven spreading of mounting

medium

Inconsistent Viscosity: The

Entellan has not been mixed

thoroughly after adjusting with

xylene.

Ensure the Entellan and

xylene are completely mixed to

a homogenous consistency

before application.
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Experimental Protocols
Protocol for Adjusting Entellan Viscosity
This protocol provides a general guideline for thinning Entellan with xylene. The exact ratios

may need to be optimized based on your specific tissue type and environmental conditions

(e.g., temperature and humidity).

Materials:

Entellan mounting medium

Xylene (histology grade)

Glass stirring rod or small magnetic stirrer

Beaker or small glass container

Transfer pipettes

Procedure:

Dispense a required amount of Entellan into a clean, dry glass container.

Using a clean transfer pipette, add a small, measured amount of xylene to the Entellan. As a

starting point, consider a 10:1 ratio of Entellan to xylene.

Thoroughly mix the solution using a glass stirring rod or a magnetic stirrer until the viscosity

is uniform. Avoid vigorous mixing that can introduce air bubbles.

Visually inspect the viscosity. It should be fluid enough to flow easily but not so thin that it

becomes watery.

Perform a test mount on a blank slide to check the spreading characteristics.

If the medium is still too thick, add more xylene in small increments, mixing and testing after

each addition until the desired viscosity is achieved.

Record the final ratio of Entellan to xylene for reproducible results in future experiments.
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Safety Precaution: Both Entellan and xylene are flammable and harmful. All procedures should

be performed in a well-ventilated fume hood, and appropriate personal protective equipment

(gloves, safety glasses) must be worn.[1]

Visualizing Experimental Workflows
Logical Flow for Troubleshooting Mounting Issues
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Caption: Troubleshooting workflow for common Entellan mounting issues.
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General Histological Staining and Mounting Workflow
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Caption: Standard workflow for paraffin-embedded tissue staining and mounting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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